Picloram-potassium

• CAS RN: 2545-60-0
• Molecular Formula: C6H2Cl3KN2O2
• Molecular Weight: 279.5 g/mol
• IUPAC Name: potassium;4-amino-3,5,6-trichloropyridine-2-carboxylate
• InChI: InChI=1S/C6H3Cl3N2O2.K/c7-1-3(10)2(8)5(9)11-4(1)6(12)13;/h(H2,10,11)(H,12,13);/q;+1/p-1
• InChI Key: ZRHANBBTXQZFSP-UHFFFAOYSA-M
• SMILES: C1(=C(C(=NC(=C1Cl)Cl)C(=O)[O-])Cl)N.[K+]
• Pictograms: Irritant; Environmental Hazard
• synonyms: Chloramp; Picloram

Description

A picolinic acid derivative that is used as a herbicide.

Scientific Research Applications

Potassium in Agriculture

Picloram-potassium, as a form of potassium, is critical in agriculture. Research indicates that potassium plays a significant role in various plant physiological processes, nutrition, and mitigating stress conditions such as diseases, pests, frost, heat/drought, and salinity. The understanding of potassium in soil and plant systems is essential for good crop quality and ensuring high potassium contents in human and animal diets. However, there is a need for more interaction between molecular biologists and agronomists to disseminate this information globally for practical agricultural use (Römheld & Kirkby, 2010).

Potassium Solubilizing Bacteria (KSB)

Potassium solubilizing bacteria (KSB) can convert insoluble potassium to soluble forms, making it available for plant uptake. These bacteria can dissolve silicate minerals and release potassium through various mechanisms such as acidolysis, polysaccharides, and chelation. The use of biological fertilizers containing KSB can be an effective alternative to chemical fertilizers, presenting an overview of the current trends and challenges in the research on potassium in agriculture (Etesami, Emami, & Alikhani, 2017).

Potassium Ion Channels in Medicinal Plants

Picloram-potassium's interaction with potassium ion channels is another area of research. Potassium ion (K+) channels control the transport of K+ ions, and studies have shown that modulation of these channels is likely involved in the pharmacological effects of medicinal plants. Understanding the interaction of medicinal plants with K+ channels can aid in drug development for treating various K+ channel-related disorders (Rajabian et al., 2022).

Potassium in Horticultural Produce

Picloram-potassium can be used in horticulture as well. Potassium permanganate is used as an ethylene (C2H4)-scavenging agent in fresh horticultural commodities to delay postharvest maturation. This technology can preserve the quality and safety of fresh horticultural produce, although more research is required to optimize its performance (Álvarez-Hernández et al., 2019).

Potassium-Ion Batteries

Potassium-ion batteries (PIBs) are gaining attention due to their low cost, fast ionic conductivity, and high operating voltage. Picloram-potassium, through its potassium component, plays a role in these batteries. Despite the infancy of this research area, the design strategies and future development pathways for PIBs are being actively explored (Zhang, Liu, & Guo, 2019).